Structural characterization and electrochemical performance of macroporous graphite-like C3N3 prepared by the Wurtz reaction and heat treatment†

RSC Advances Pub Date: 2017-09-11 DOI: 10.1039/C7RA07707F

Abstract

Macroporous graphite-like C3N3 (g-C3N3) with s-triazine rings as building blocks was synthesized by the Wurtz reaction of C3N3Cl3 with sodium in autoclaves. The structure and electrochemical performance as a lithium ion battery anode of the obtained samples were then investigated. Structural characterization results reveal that the as-prepared samples show characteristic 002 basal plane diffractions and s-triazine rings structures with an N/C atomic ratio of about 1 : 1, indicating that the theoretical g-C3N3 has been successfully prepared. It was found that the heat treatment can help improve the initial coulombic efficiency and reversible capacity due to the decrease of the nitrogen content and the partial degradation and rearrangement of triazine rings. When used as an anode for Li-ion batteries, the g-C3N3 formed by heat treatment up to 600 °C exhibits a relatively good reversible capability and cycling stability (197.8 mA h g−1 at 100 mA g−1), with measurements superior to those of reported bulk g-C3N4 and other graphite-like carbon nitride analogues.

Graphical abstract: Structural characterization and electrochemical performance of macroporous graphite-like C3N3 prepared by the Wurtz reaction and heat treatment
Structural characterization and electrochemical performance of macroporous graphite-like C3N3 prepared by the Wurtz reaction and heat treatment†
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